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Compound of Interest

Compound Name: GSK990

Cat. No.: B607881

For researchers, scientists, and drug development professionals handling GSK990, a research
chemical identified with CAS number 1816331-64-2, proper disposal is a critical component of
laboratory safety and environmental responsibility. While a specific Safety Data Sheet (SDS)
containing detailed disposal instructions for GSK990 is not publicly available, established
protocols for the disposal of research-grade chemical waste provide a clear and necessary
framework.

This guide outlines the essential procedures for the safe disposal of GSK990, ensuring
compliance with regulatory standards and fostering a culture of safety within the laboratory.

Immediate Safety and Disposal Procedures

The primary directive for the disposal of any research chemical for which a specific SDS is
unavailable is to treat it as hazardous waste. This approach ensures the highest level of safety
and compliance.

Step-by-Step Disposal Protocol:

e Do Not Dispose Down the Drain or in General Waste: GSK990, like most research
chemicals, should never be disposed of in sinks or regular trash receptacles. The potential
for environmental contamination and unforeseen chemical reactions is significant.

o Segregate Chemical Waste: Designate a specific, clearly labeled waste container for
GSK990 and any materials contaminated with it (e.g., gloves, pipette tips, empty vials). This
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container should be separate from other chemical waste streams unless compatibility has
been professionally verified.

Use Appropriate Waste Containers: All chemical waste must be collected in containers that
are chemically resistant, in good condition, and have securely fitting lids. Ensure containers
are properly labeled with the full chemical name ("GSK990"), CAS number (1816331-64-2),
and a hazardous waste symbol.

Consult Your Institution's Environmental Health and Safety (EHS) Office: Your institution's
EHS department is the primary resource for guidance on hazardous waste disposal. They
will provide specific instructions that are in accordance with local, state, and federal
regulations.

Engage a Licensed Waste Disposal Service: The collection, transportation, and ultimate
disposal of chemical waste must be handled by a licensed and reputable hazardous waste
disposal company. Your EHS office will have established relationships with such services.

Maintain Detailed Records: Keep accurate records of the amount of GSK990 being disposed
of and the date of disposal. This documentation is crucial for regulatory compliance and
internal safety audits.

Experimental Workflow for Chemical Waste
Disposal

The following diagram illustrates the general workflow for the proper disposal of a research
chemical like GSK990.
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Researcher's Responsibilities
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General Chemical Waste Disposal Workflow
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Data Presentation

As no specific quantitative data regarding the disposal of GSK990 is publicly available, a data
table cannot be provided. It is imperative to follow the guidance of your institution's EHS office
and the contracted waste disposal service for any specific quantitative limits or requirements.

By adhering to these established procedures, laboratory professionals can ensure the safe and
compliant disposal of GSK990, thereby protecting themselves, their colleagues, and the
environment. This commitment to responsible chemical handling is paramount in building a
foundation of trust and safety in scientific research.

 To cite this document: BenchChem. [Navigating the Disposal of GSK990: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607881#gsk990-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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